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Compound of Interest

Compound Name: vUu0661013

Cat. No.: B611778

Introduction

VU0661013 is a highly potent and selective inhibitor of Myeloid Cell Leukemia 1 (MCL-1), a key
anti-apoptotic protein belonging to the B-cell lymphoma 2 (Bcl-2) family.[1][2][3] By binding to
MCL-1 with high affinity, VU0661013 disrupts the interaction between MCL-1 and pro-apoptotic
proteins like BIM, leading to the activation of the intrinsic apoptotic pathway.[1][4] This makes
VU0661013 a valuable tool for research in cancer biology, particularly in the context of
hematological malignancies like Acute Myeloid Leukemia (AML), and for investigating
resistance to other Bcl-2 family inhibitors such as venetoclax.[1][3][4]

Proper preparation of a stable, concentrated stock solution is the first critical step for ensuring
reproducible and reliable results in downstream cellular and biochemical assays. Dimethyl
sulfoxide (DMSO) is the recommended solvent for preparing stock solutions of VU0661013 due
to its high solubility.[1][5]

Physicochemical Properties of VU0661013

A summary of the key quantitative data for VU0661013 is presented below. This information is
essential for accurate preparation of stock solutions.
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Property Value Reference
Molecular Weight 712.66 g/mol [1112]1[5]
CAS Number 2131184-57-9 [5][6]
Chemical Formula C39H39CI2N504 [5][6]

o > 90-100 mg/mL (approx. 126-
Solubility in DMSO [1][5]

140 mM)

Appearance Powder

Mechanism of Action

VU0661013 functions by selectively inhibiting the anti-apoptotic protein MCL-1.[1] In cancer
cells, MCL-1 sequesters pro-apoptotic proteins (like BIM), preventing them from activating the
effector proteins BAX and BAK. By binding to the BH3-binding groove of MCL-1, VU0661013
displaces BIM, which is then free to activate BAX/BAK. This leads to mitochondrial outer
membrane permeabilization (MOMP), cytochrome c release, and subsequent caspase

activation, culminating in apoptosis.[4]

VU0661013 Treatment

Apoptosis Induced

VU0661013 Inhibits SV ] Release ____ Free o Activates |
N BAX / BAK Apoptosis

Normal State (Survival)

Apoptosis Blocked

Sequesters Cannot activate
______________ -
1 BAX / BAK Apoptosis

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.selleckchem.com/products/vu661013.html
https://www.medchemexpress.com/VU0661013.html
https://www.abmole.com/literature/vu661013-coa.html
https://www.abmole.com/literature/vu661013-coa.html
https://www.medkoo.com/products/30238
https://www.abmole.com/literature/vu661013-coa.html
https://www.medkoo.com/products/30238
https://www.selleckchem.com/products/vu661013.html
https://www.abmole.com/literature/vu661013-coa.html
https://www.benchchem.com/product/b611778?utm_src=pdf-body
https://www.selleckchem.com/products/vu661013.html
https://www.benchchem.com/product/b611778?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC6279595/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611778?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Click to download full resolution via product page
VU0661013 mechanism of action.

Storage and Stability

Proper storage of the VU0661013 stock solution is crucial to maintain its activity.

) Storage ) .
Solution Type Duration Recommendations
Temperature
Store in a dry, dark
Powder -20°C 3 years
place.
For short-term
4°C 2 years
storage.
Recommended.
DMSO Stock -80°C 6 months Aliquot to avoid
freeze-thaw cycles.[5]
For short-term
-20°C 1 month storage. Aliquot to

avoid freeze-thaw.[5]

It is strongly recommended to prepare single-use aliquots of the stock solution to avoid
repeated freeze-thaw cycles, which can degrade the compound.[5][7]

Experimental Protocol: Preparation of a 10 mM
VU0661013 Stock Solution

This protocol details the steps to prepare a 10 mM stock solution of VU0661013 in DMSO.

Materials and Equipment
e VU0661013 powder

o Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

e Analytical balance
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Microcentrifuge tubes or amber glass vials

Pipettes and sterile pipette tips

Vortex mixer

Sonicator (optional, water bath)

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Safety Precautions

» VU0661013 is a potent bioactive compound. Handle with care in a well-ventilated area or a
chemical fume hood.

o Wear appropriate PPE, including gloves, a lab coat, and safety glasses, at all times.

e Consult the Safety Data Sheet (SDS) for VU0661013 before handling.

Protocol Steps
o Calculate the Required Mass of VU0661013:

o To prepare 1 mL of a 10 mM stock solution, the required mass is calculated as follows:
» Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )
= Mass (mg) = 10 mmol/L x 0.001 L x 712.66 g/mol x 1000 mg/g
= Mass (mg) =7.13 mg
e Weighing the Compound:

o Tare a suitable sterile container (e.g., a 1.5 mL microcentrifuge tube or a small amber vial)
on an analytical balance.

o Carefully weigh out 7.13 mg of VU0661013 powder into the tared container.

 Dissolving the Compound:
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o Add 1 mL of high-purity DMSO to the container with the VU0661013 powder.
o Cap the container tightly.

o Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

e Ensuring Complete Dissolution:

o Visually inspect the solution against a light source to ensure there are no visible solid
particles.

o If the compound does not fully dissolve, you can warm the solution briefly in a 37°C water
bath and vortex again.[8][9] Sonication for a few minutes can also aid in dissolution.[8][9]

o Note: It is critical to use fresh DMSO, as absorbed moisture can reduce the solubility of
the compound.[1]

» Aliquoting and Storage:

o Once the compound is fully dissolved, dispense the stock solution into smaller, single-use
aliquots (e.g., 10-50 uL) in sterile microcentrifuge tubes.

o Clearly label each aliquot with the compound name ("VU0661013"), concentration (10
mM), solvent (DMSO), and preparation date.

o Store the aliquots at -80°C for long-term storage (up to 6 months).[5]
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Workflow for preparing VU0661013 stock solution.
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Protocol for Preparing Working Solutions

For cell-based assays, the DMSO stock solution must be diluted to the final working

concentration in the appropriate cell culture medium. Typical working concentrations for
VU0661013 range from 100 nM to 5 uM.[1][3]

Thaw a single aliquot of the 10 mM VU0661013 stock solution at room temperature.

Perform serial dilutions in cell culture medium to achieve the desired final concentration. It is
best practice to perform an intermediate dilution first (e.g., to 100 uM in medium) before
making the final dilution.

When adding the DMSO-based solution to the aqueous culture medium, vortex or pipette
mix immediately to prevent precipitation.[9]

Important: The final concentration of DMSO in the cell culture medium should be kept low,
typically below 0.5%, to avoid solvent-induced toxicity or off-target effects.[7] Always include
a vehicle control (medium with the same final concentration of DMSO) in your experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Application Notes: Preparation of VU0661013 Stock
Solution in DMSQO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b611778#how-to-prepare-vu0661013-stock-solution-
in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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